Cas no 1824481-91-5 (3-Chloroquinoline-4-carboxylic acid)

3-Chloroquinoline-4-carboxylic acid is a versatile heterocyclic compound primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its quinoline scaffold, coupled with the reactive chloro and carboxylic acid functional groups, makes it valuable for constructing more complex molecules, particularly in the development of antimicrobial and antimalarial agents. The compound exhibits good stability and reactivity, facilitating efficient derivatization for targeted applications. Its structural features also enable use in coordination chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements, ensuring reproducibility in synthetic pathways. Proper handling is advised due to its potential irritant properties.
3-Chloroquinoline-4-carboxylic acid structure
1824481-91-5 structure
Product Name:3-Chloroquinoline-4-carboxylic acid
CAS No:1824481-91-5
MF:C10H6ClNO2
MW:207.613141536713
CID:5716390
PubChem ID:22158738
Update Time:2025-05-23

3-Chloroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloroquinoline-4-carboxylicacid
    • 1824481-91-5
    • EN300-625721
    • 3-chlorocinchoninic acid
    • 3-chloroquinoline-4-carboxylic acid
    • SCHEMBL10466393
    • 4-Quinolinecarboxylic acid, 3-chloro-
    • 3-Chloroquinoline-4-carboxylic acid
    • Inchi: 1S/C10H6ClNO2/c11-7-5-12-8-4-2-1-3-6(8)9(7)10(13)14/h1-5H,(H,13,14)
    • InChI Key: SRDYKOWUNPJBTF-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C=CC=CC2=C1C(=O)O

Computed Properties

  • Exact Mass: 207.0087061g/mol
  • Monoisotopic Mass: 207.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.469±0.06 g/cm3(Predicted)
  • Boiling Point: 352.1±22.0 °C(Predicted)
  • pka: 0.43±0.10(Predicted)

3-Chloroquinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-625721-0.05g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
0.05g
$624.0 2025-03-15
Enamine
EN300-625721-0.1g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
0.1g
$653.0 2025-03-15
Enamine
EN300-625721-0.25g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
0.25g
$683.0 2025-03-15
Enamine
EN300-625721-0.5g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
0.5g
$713.0 2025-03-15
Enamine
EN300-625721-1.0g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
1.0g
$743.0 2025-03-15
Enamine
EN300-625721-2.5g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
2.5g
$1454.0 2025-03-15
Enamine
EN300-625721-5.0g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
5.0g
$2152.0 2025-03-15
Enamine
EN300-625721-10.0g
3-chloroquinoline-4-carboxylic acid
1824481-91-5 95.0%
10.0g
$3191.0 2025-03-15

Additional information on 3-Chloroquinoline-4-carboxylic acid

Recent Advances in the Study of 3-Chloroquinoline-4-carboxylic acid (CAS: 1824481-91-5)

3-Chloroquinoline-4-carboxylic acid (CAS: 1824481-91-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel therapeutic agents, with a focus on its antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, providing insights into its synthesis, applications, and mechanistic studies.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Chloroquinoline-4-carboxylic acid as a precursor for the development of quinoline-based antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains. The results demonstrated significant activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. This suggests its potential as a scaffold for designing new antibiotics to address the growing issue of antimicrobial resistance.

In the field of oncology, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) reported the anticancer properties of 3-Chloroquinoline-4-carboxylic acid derivatives. The study focused on their ability to inhibit key enzymes involved in cancer cell proliferation, such as topoisomerase II and protein kinases. Molecular docking studies revealed strong binding affinities, and in vitro assays confirmed the compounds' ability to induce apoptosis in cancer cell lines. These findings open new avenues for the development of targeted cancer therapies.

Another significant advancement involves the optimization of synthetic routes for 3-Chloroquinoline-4-carboxylic acid. A 2024 paper in Organic Process Research & Development described a novel, cost-effective method for its large-scale production, utilizing green chemistry principles. This innovation not only improves yield and purity but also reduces environmental impact, making the compound more accessible for industrial applications.

Mechanistic studies have also shed light on the compound's anti-inflammatory potential. Research published in European Journal of Pharmacology (2023) demonstrated that derivatives of 3-Chloroquinoline-4-carboxylic acid can modulate NF-κB signaling pathways, suggesting their utility in treating chronic inflammatory diseases. These findings are particularly relevant given the increasing prevalence of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, recent research on 3-Chloroquinoline-4-carboxylic acid (CAS: 1824481-91-5) has expanded our understanding of its therapeutic potential across multiple disease areas. Its versatility as a chemical building block, combined with promising biological activities, positions it as a valuable compound for future drug discovery efforts. Further studies are warranted to explore its full pharmacological profile and optimize its derivatives for clinical applications.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.